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Compound of Interest

Compound Name: Octanal-d4

Cat. No.: B12371371

This guide provides essential safety and logistical information for the handling and disposal of
Octanal-d4. The procedures outlined are designed for researchers, scientists, and drug
development professionals to ensure safe laboratory operations.

Note: The safety profile of Octanal-d4 is considered analogous to its non-deuterated
counterpart, Octanal. The following recommendations are based on the known hazards of
Octanal.

Octanal is a flammable liquid and vapor that can cause serious eye and skin irritation.[1][2][3] It
is also toxic to aquatic life with long-lasting effects.[1][2][4] Adherence to proper safety
protocols is mandatory to minimize exposure risks and ensure a safe working environment.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical. The following table summarizes the required
equipment for handling Octanal-d4.
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Protection Area Required PPE Specification & Rationale
Must be worn at all times to
) protect from splashes.[5]
Eye & Face Chemical Safety Goggles
Regular eyeglasses are not a
substitute.[5]
Recommended when there is
. a significant risk of splashing
Face Shield )
(e.g., transferring large
quantities).[5]
Should be fully buttoned to
Skin & Body Chemical-Resistant Lab Coat protect against spills and

splashes.[5]

Protective Clothing

Wear appropriate clothing that
covers exposed skin. Do not
allow clothing wet with the
material to stay in contact with
skin.[4]

Hands

Chemical-Resistant Gloves

Wear appropriate protective
gloves (e.g., Nitrile rubber for
incidental contact) to prevent
skin exposure.[1][5] Always
check gloves for damage
before use and dispose of

them properly after handling.
[5]

Respiratory

Not required with adequate

ventilation

Work should be conducted in a
certified chemical fume hood to

avoid inhalation.[1]

Air-Purifying Respirator

If ventilation is inadequate or
for spill response, use a
NIOSH-approved respirator

with organic vapor cartridges.

[1]
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Operational and Disposal Plan

Follow these procedural steps for the safe handling, storage, and disposal of Octanal-d4.

Engineering Controls & Preparation

Ventilation: Always handle Octanal-d4 inside a properly functioning chemical fume hood.
Use explosion-proof electrical and ventilation equipment.[1][3][6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[1]

Ignition Sources: Remove all sources of ignition, such as open flames, hot surfaces, and
sparks, from the handling area.[1] Use non-sparking tools.[1][3]

Grounding: Ground and bond containers and receiving equipment during transfers to prevent
static discharge.[1][3][6]

Safe Handling Protocol

Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for
Octanal.

Don PPE: Put on all required PPE as specified in the table above.

Chemical Transfer: When transferring the chemical, do so carefully to minimize splashing or
the generation of vapors.

Avoid Incompatibles: Keep Octanal-d4 away from strong oxidizing agents, strong bases,
and strong reducing agents.[1][7]

Storage Plan

Location: Store the chemical in a designated flammables area that is cool, dry, and well-
ventilated.[1]

Container: Keep the container tightly closed to prevent leakage and evaporation.[3]
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o Temperature: It is recommended to keep the product refrigerated to maintain quality.[1] Store
below +30°C.[7]

Disposal Plan

o Waste Characterization: This material and its container must be disposed of as hazardous
waste.[4]

o Container Management: Do not mix with other waste. Leave the chemical in its original
container if possible. Uncleaned empty containers may contain explosive vapors and should
be handled as if they were full.[4]

o Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations.[4] Consult your institution's Environmental Health & Safety
(EHS) department for specific guidance.

e Environmental Protection: Avoid release to the environment. Do not flush into surface water
or sewer systems.[1][4]

Quantitative Data Summary

The following table provides key physical, chemical, and toxicological data for Octanal.
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Property Value Reference
Molecular Formula CsH160 [718]
Molecular Weight 128.21 g/mol [6][8]
Appearance Colorless liquid with a fruity 8]

odor
Flash Point 51 - 52 °C (124 - 125 °F) [6][9][10]
Boiling Point 171 °C [7][10]
Melting Point 12-15°C [71[10]
Auto-ignition Temp. 210 °C [6]
Density 0.821 g/cm? [6][10]
LDso (Oral, Rat) 5630 mg/kg [4]
LDso (Dermal, Rabbit) 6350 mg/kg [4]

Emergency First-Aid Procedures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of water

and soap for at least 15 minutes. If skin irritation occurs, get medical advice.[1][2][3]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting due to the risk of aspiration into the lungs.[1][4] Call a physician or poison control

center immediately.
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Workflow for Safe Handling of Octanal-d4

Phase 1: Preparation

Review SDS & SOP

A4

Verify Engineering Controls
(Fume Hood, Eyewash)

Phase Z:VExecution

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handle Octanal-d4
(Ground container, use non-sparking tools)

In case of spill,

Decontaminate Work Area & Equipment follow emergency protocol

If not all used

Phase 3: Post-Handling

g Store Chemical Properly

Dispose of Waste via EHS

Segregate Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling Octanal-d4 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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